N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound, also known as DMPO, is a pyridazinone derivative that has been synthesized using a variety of methods. In
Scientific Research Applications
Biological Effects of Acetamide Derivatives
Acetamide and its derivatives, including formamide and dimethyl derivatives, have commercial importance due to their biological effects. Studies have expanded our understanding of the biological consequences of exposure to these chemicals in humans. These effects vary both qualitatively and quantitatively among different acetamide derivatives, reflecting their biological activity and usage. This information could be relevant for evaluating the biological implications of N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide (Kennedy, 2001).
Paracetamol Metabolism and Genetic Differences
Paracetamol (acetaminophen) metabolism involves several pathways, including glucuronidation, sulfation, oxidation, and hydroxylation. Genetic differences in these metabolic pathways suggest variations in susceptibility to toxicity and effectiveness in pain alleviation. This indicates that research into the metabolic pathways and genetic factors influencing the activity of related compounds could provide important insights into their safety and efficacy (Zhao & Pickering, 2011).
Environmental Protection and Acetaminophen Elimination
Research into the adsorptive elimination of acetaminophen from water highlights the environmental impact of pharmaceutical effluents and the potential for environmental protection strategies. This suggests that the environmental fate and removal strategies for related compounds, including N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide, could be a significant area of scientific research (Igwegbe et al., 2021).
Molecular Pathogenesis and Treatment Options for Liver Injury
The molecular pathogenesis of acetaminophen-induced liver injury and the exploration of treatment options, including the role of antioxidants and the mechanisms underlying hepatocyte necrosis and regeneration, are critical research areas. This underscores the importance of understanding the toxicological and therapeutic aspects of acetamide derivatives and related compounds (Cai et al., 2022).
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3/c1-14-4-9-19(15(2)12-14)20-10-11-22(29)26(25-20)13-21(28)24-18-7-5-17(6-8-18)23-16(3)27/h4-12H,13H2,1-3H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTOHQNAVSFENMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)NC(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetamidophenyl)-2-[3-(2,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.